3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)propanoic acid ethyl ester
Overview
Description
3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)propanoic acid ethyl ester is a fatty acid ester.
Scientific Research Applications
Cyclisation Reactions in Chemistry
Cyclisation reactions involving compounds related to 3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)propanoic acid ethyl ester have been studied extensively. For instance, the cyclisation of azolylhydrazones derived from ethyl cyanoacetate and malononitrile has led to the formation of various triazine derivatives, showcasing the versatility of these reactions in organic synthesis (Gray et al., 1976).
Reactions with S-methylisothiosemicarbazide Hydroiodide
Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates, a class of compounds related to the chemical , react with S-methylisothiosemicarbazide hydroiodide to form a variety of triazinones and diones. This reaction demonstrates the compound's potential in synthesizing heterocyclic compounds with various applications (Vetyugova et al., 2018).
Synthesis of Benzoxazinone Derivatives
Research has also shown the synthesis of benzoxazinone derivatives from compounds similar to 3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)propanoic acid ethyl ester. These derivatives exhibit significant herbicidal activities, indicating the compound's utility in agriculture and herbicide development (Huang et al., 2009).
Pharmaceutical Research
In pharmaceutical research, derivatives of similar triazine compounds have been synthesized and tested for various biological activities. For example, esters and amides of certain triazinoquinazolin compounds have been explored for their LOX-inhibiting and antiradical activities, indicating potential in drug development (Stavytskyi et al., 2020).
Synthesis of Novel Triazole Derivatives
Further, the synthesis of novel triazole derivatives based on chromene, a related structure, has been explored. These compounds, synthesized from key materials similar to 3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)propanoic acid ethyl ester, show potential in various biological applications (Mottaghinejad & Alibakhshi, 2018).
properties
CAS RN |
307524-78-3 |
|---|---|
Product Name |
3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)propanoic acid ethyl ester |
Molecular Formula |
C8H11N3O4 |
Molecular Weight |
213.19g/mol |
IUPAC Name |
ethyl 3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)propanoate |
InChI |
InChI=1S/C8H11N3O4/c1-2-15-6(12)4-3-5-7(13)9-8(14)11-10-5/h2-4H2,1H3,(H2,9,11,13,14) |
InChI Key |
ZOQNOENAESEUEA-UHFFFAOYSA-N |
Isomeric SMILES |
CCOC(=O)CCC1=C(N=C(N=N1)O)O |
SMILES |
CCOC(=O)CCC1=NNC(=O)NC1=O |
Canonical SMILES |
CCOC(=O)CCC1=NNC(=O)NC1=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(3,4-dimethoxyphenyl)-N-(2-methoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B362935.png)
![Ethyl 7-(3-methoxyphenyl)-5-propyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B362946.png)
![1-(4-fluorophenyl)-2-[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)sulfanyl]ethanone](/img/structure/B362950.png)
![N-[5-(4-methoxybenzyl)-1,3-thiazol-2-yl]heptanamide](/img/structure/B362977.png)
![(E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]prop-2-enoic acid](/img/structure/B362989.png)
